Cas no 852391-45-8 (7-Bromo-DL-tryptophan)

• Product Name: 7-Bromo-DL-tryptophan
• CAS No: 852391-45-8
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• MDL: MFCD04972047
• CID: 717156
• PubChem ID: 22326367
• Update Time: 2025-06-09

7-Bromo-DL-tryptophan Chemical and Physical Properties

Names and Identifiers

• Tryptophan, 7-bromo-
• 2-Amino-3-(7-bromo-1H-indol-3-yl)propanoic acid
• 7-BROMO-DL-TRYPTOPHAN
• 7-Bromo-L-Trytophan
• (R)-2-Amino-3-(7-bromo-1H-indol-3-yl)propanoic acid
• KM2304
• 6040AH
• AK396384
• 391B458
• 2-Amino-3-(7-bromo-1H-indole-3-yl)propionic acid
• (2S)-2-amino-3-(7-bromo-1H-indol-3-yl)propanoic Acid
• 7-Bromotryptophan (ACI)
• SY116707
• MFCD09264335
• 852391-45-8
• MFCD04972047
• SY317298
• DB-318298
• DS-13978
• 7-Bromo-DL-tryptophan, (SR)-2-Amino-3-(7-bromoindolyl)propionic acid (H-DL-Trp(7-Br)-OH)
• A50275
• AKOS023500981
• SCHEMBL1594831
• B-9120
• 7-Bromo-DL-tryptophan (contains up to 20% inorganics)
• SCHEMBL18029211
• 7-Bromo-DL-tryptophan

• MDL： MFCD04972047
• Inchi： 1S/C11H11BrN2O2/c12-8-3-1-2-7-6(5-14-10(7)8)4-9(13)11(15)16/h1-3,5,9,14H,4,13H2,(H,15,16)
• InChI Key： VMMOOBBCGTVDGP-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C2C(=C(C=CC=2)Br)NC=1)N)O

Computed Properties

• Exact Mass: 282.00039g/mol
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 79.1

Experimental Properties

• Density: 1.704
• Boiling Point: 495.849 °C at 760 mmHg
• Flash Point: 253.68 °C
• PSA: 79.11000
• LogP: 2.58510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 7-Bromo-DL-tryptophan

Comprehensive Overview of 7-Bromo-DL-tryptophan (CAS No. 852391-45-8): Properties, Applications, and Research Insights

7-Bromo-DL-tryptophan (CAS No. 852391-45-8) is a chemically modified derivative of the essential amino acid tryptophan, distinguished by the introduction of a bromine atom at the 7-position of its indole ring. This structural modification enhances its utility in pharmaceutical research, biochemical studies, and material science. The compound's unique properties, including its role as a precursor for bioactive molecules, have garnered significant attention in recent years, aligning with growing interest in amino acid derivatives and their applications in drug discovery and neuroscience.

The molecular formula of 7-Bromo-DL-tryptophan is C₁₁H₁₁BrN₂O₂, with a molar mass of 283.12 g/mol. Its CAS number (852391-45-8) serves as a unique identifier in chemical databases, facilitating precise referencing in academic and industrial contexts. Researchers often explore its stereochemistry (DL-form) to investigate chiral effects in biological systems, a topic frequently searched in AI-driven drug design platforms. The compound's solubility in polar solvents like water and ethanol further expands its experimental versatility.

In the realm of peptide synthesis, 7-Bromo-DL-tryptophan is valued for its ability to introduce halogenated motifs into peptide chains, enabling targeted modifications for structure-activity relationship (SAR) studies. This aligns with trending searches on "halogenated amino acids in drug development" and "non-natural amino acid applications." Its bromine moiety also facilitates cross-coupling reactions, a hot topic in green chemistry forums, where users frequently inquire about sustainable synthetic methods.

Recent studies highlight 7-Bromo-DL-tryptophan's potential in neurotransmitter research, particularly in modulating serotonin pathways. This connects to popular queries like "tryptophan derivatives and mental health" or "amino acids for cognitive function." While not a direct therapeutic agent, its role as a biochemical probe aids in elucidating mechanisms underlying mood disorders—a subject of high interest in precision medicine discussions.

From an industrial perspective, the compound's thermal stability and compatibility with solid-phase peptide synthesis (SPPS) make it a candidate for scalable production. Manufacturers optimizing high-purity amino acid derivatives often reference CAS 852391-45-8 in technical documentation, catering to demand for GMP-grade research materials. SEO analytics reveal related searches such as "bulk halogenated tryptophan suppliers" and "custom peptide building blocks," reflecting market needs.

Quality control of 7-Bromo-DL-tryptophan typically involves HPLC and mass spectrometry to verify purity (>98%), addressing concerns about batch-to-batch consistency—a frequent pain point in life science forums. Storage recommendations (-20°C, desiccated) mirror best practices for light-sensitive compounds, another common search theme among laboratory professionals.

Emerging applications in fluorescent labeling and bioconjugation leverage the compound's indole-bromine reactivity, resonating with queries about "bioorthogonal chemistry tools." As proteomics and chemical biology gain traction, CAS 852391-45-8 is increasingly cited in protocols for post-translational modification studies, fulfilling niche but growing information needs.

In summary, 7-Bromo-DL-tryptophan (CAS No. 852391-45-8) exemplifies how targeted amino acid functionalization unlocks diverse scientific opportunities. Its intersection with drug discovery, neuroscience, and materials science ensures sustained relevance in both academic publications and industrial catalogs, while search trends confirm enduring interest in its synthetic applications and biological implications.